![molecular formula C16H22N2O3S B345574 2-Ethyl-1-{[2-methoxy-4-methyl-5-(methylethyl)phenyl]sulfonyl}imidazole CAS No. 898645-07-3](/img/structure/B345574.png)
2-Ethyl-1-{[2-methoxy-4-methyl-5-(methylethyl)phenyl]sulfonyl}imidazole
Description
2-Ethyl-1-{[2-methoxy-4-methyl-5-(methylethyl)phenyl]sulfonyl}imidazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a sulfonamide-based compound that has been synthesized using specific methods to obtain the desired product. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions for research.
Scientific Research Applications
Pharmaceutical Research
Imidazole derivatives, like the compound , are known for their wide range of pharmacological activities. They have been studied for their potential as antibacterial, antifungal, and antiviral agents due to their ability to interact with various biological targets . This compound could be synthesized and screened for similar activities, contributing to the development of new therapeutic agents.
Catalysis
Imidazole compounds often serve as catalysts in chemical reactions due to their unique electronic properties. They can facilitate various organic transformations, including polymerization processes, by acting as a nucleophilic catalyst that speeds up the reaction without being consumed .
Material Science
The subject compound can be utilized in the synthesis of network polymers with improved thermal resistance and physical properties. It can act as a cross-linker for epoxy resins, which are crucial in developing high-performance materials for aerospace, automotive, and electronics industries .
Biological Studies
Imidazole rings are present in many biologically significant molecules, such as histidine and histamine. Research into the compound’s interaction with biological systems can provide insights into enzyme mechanisms, receptor binding, and gene expression processes .
Agricultural Chemistry
Imidazole derivatives have shown potential as antifungal and antihelmintic agents, making them valuable in agricultural chemistry for protecting crops and livestock from various diseases and parasites .
properties
IUPAC Name |
2-ethyl-1-(2-methoxy-4-methyl-5-propan-2-ylphenyl)sulfonylimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S/c1-6-16-17-7-8-18(16)22(19,20)15-10-13(11(2)3)12(4)9-14(15)21-5/h7-11H,6H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILVZGHWCLOHZEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CN1S(=O)(=O)C2=C(C=C(C(=C2)C(C)C)C)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-1-{[2-methoxy-4-methyl-5-(methylethyl)phenyl]sulfonyl}imidazole | |
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